N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide

• IUPAC Name: N-(2-phenyl-2-piperidin-1-ylethyl)thiadiazole-4-carboxamide
• InChI: InChI=1S/C16H20N4OS/c21-16(14-12-22-19-18-14)17-11-15(13-7-3-1-4-8-13)20-9-5-2-6-10-20/h1,3-4,7-8,12,15H,2,5-6,9-11H2,(H,17,21)
• InChI Key: MVZYLPAYPIOWIR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(CNC(=O)C2=CSN=N2)C3=CC=CC=C3
• Molecular Formula: C16H20N4OS
• Molecular Weight: 316.4 g/mol

Description

N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide, also known as TDZD-8, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and specific inhibitor of glycogen synthase kinase-3 (GSK-3) and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide is a potent and specific inhibitor of GSK-3. GSK-3 is a serine/threonine kinase that plays a key role in a variety of cellular processes, including glycogen metabolism, cell proliferation, and apoptosis. N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide binds to the ATP-binding site of GSK-3 and inhibits its activity. This inhibition leads to the activation of downstream signaling pathways, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide has also been shown to promote neuronal survival and differentiation in vitro. In addition, N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide has been shown to have anti-inflammatory effects in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide is its specificity for GSK-3. This allows researchers to study the role of GSK-3 in various cellular processes without affecting other signaling pathways. In addition, N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide is relatively easy to synthesize and has a long shelf life. However, one limitation of N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for the use of N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide in scientific research. One area of interest is the role of GSK-3 in neurodegenerative diseases, such as Alzheimer's disease. N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide has been shown to promote neuronal survival and differentiation, and may have potential as a therapeutic agent for these diseases. Another area of interest is the role of GSK-3 in cancer. N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, and may have potential as an anti-cancer agent. Finally, the development of more potent and specific inhibitors of GSK-3 is an area of active research.

Synthesis Methods

N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2-phenyl-2-(1-piperidinyl)ethanamine with thiosemicarbazide in the presence of acetic acid. This reaction yields the intermediate compound, which is then reacted with 4-chlorobenzoyl chloride in the presence of triethylamine to yield N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide.

Scientific Research Applications

N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide has been widely used in scientific research as a tool to study the role of GSK-3 in various cellular processes. It has been shown to inhibit GSK-3 activity in a variety of cell types, including neurons, endothelial cells, and cancer cells. N-[2-phenyl-2-(1-piperidinyl)ethyl]-1,2,3-thiadiazole-4-carboxamide has been used to study the role of GSK-3 in various cellular processes, including cell proliferation, apoptosis, and differentiation.